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Compound of Interest

Compound Name:
1-Benzyl-3-cetyl-2-

methylimidazolium iodide

Cat. No.: B1678664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Benzyl-3-cetyl-2-methylimidazolium iodide, commonly known as NH125, is a quaternary

ammonium salt classified as an ionic liquid. While its applications in classical organic synthesis

as a catalyst or solvent are not extensively documented, it has garnered significant attention in

the biomedical field. NH125 is recognized as a potent inhibitor of eukaryotic Elongation Factor-

2 Kinase (eEF-2K), a crucial enzyme in protein synthesis regulation.[1] Its activity extends to

other kinases and biological pathways, making it a valuable tool for cancer research, virology,

and bacteriology. These application notes provide protocols for its synthesis and its use in a

key biological assay.

Chemical and Physical Properties
Property Value Reference

CAS Number 278603-08-0 --INVALID-LINK--

Molecular Formula C₂₇H₄₅IN₂ --INVALID-LINK--

Molecular Weight 524.57 g/mol --INVALID-LINK--

Synonyms NH125, eEF-2 Kinase Inhibitor --INVALID-LINK--
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Applications in Biological Research
The primary application of 1-Benzyl-3-cetyl-2-methylimidazolium iodide is as a selective

kinase inhibitor. Its utility spans several research areas:

Anticancer Agent: NH125 exhibits anti-proliferative activity against a variety of cancer cell

lines by inhibiting eEF-2K, which leads to the blockage of the G1/S cell cycle progression.[1]

However, some studies suggest its anticancer activity may be more correlated with the

induction of eEF2 phosphorylation rather than direct inhibition of the kinase.

Antiviral Research: This compound has been identified as a broad-spectrum inhibitor of virus

entry.[2] It is suggested to act on the host cell and possesses lysosomotropic features,

inhibiting the entry of viruses that rely on a pH-dependent mechanism, such as Influenza A,

Ebola, and Lassa viruses.[2]

Antibacterial Agent: NH125 is also an effective inhibitor of bacterial histidine protein kinases,

demonstrating potent activity against various bacteria, including methicillin-resistant

Staphylococcus aureus (MRSA).[1]

Quantitative Biological Activity Data
Target/Cell Line Assay Type IC₅₀ Reference

eEF-2 Kinase Kinase Assay 60 nM --INVALID-LINK--

Various Cancer Cell

Lines
Cell Viability 0.7 - 4.8 µM --INVALID-LINK--

Vesicular Stomatitis

Virus (VSV) G protein-

mediated membrane

fusion

Cell-based Assay 0.25 - 0.5 µM --INVALID-LINK--

Experimental Protocols
Protocol 1: Synthesis of 1-Benzyl-3-cetyl-2-
methylimidazolium iodide
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This protocol is a general procedure based on the synthesis of similar imidazolium-based ionic

liquids, as a specific protocol for this compound is not readily available in the cited literature.

The synthesis involves a quaternization reaction.

Materials:

1-Benzyl-2-methylimidazole

1-Iodohexadecane (Cetyl iodide)

Acetonitrile (anhydrous)

Diethyl ether

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Inert atmosphere setup (e.g., nitrogen or argon)

Rotary evaporator

Filtration apparatus

Procedure:

In a dry round-bottom flask under an inert atmosphere, dissolve 1-benzyl-2-methylimidazole

(1 equivalent) in anhydrous acetonitrile.

Add 1-iodohexadecane (1.1 equivalents) to the solution.

Heat the reaction mixture to reflux and stir for 24-48 hours. The progress of the reaction can

be monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the acetonitrile under reduced pressure using a rotary evaporator.
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The resulting crude product, often an oil or a waxy solid, is then triturated with diethyl ether

to precipitate the ionic liquid.

The solid product is collected by filtration, washed with several portions of diethyl ether to

remove any unreacted starting materials, and then dried under vacuum.

The purity of the final product should be confirmed by NMR spectroscopy and mass

spectrometry.
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Synthesis Workflow

Start

1-Benzyl-2-methylimidazole +
1-Iodohexadecane in Acetonitrile

Reflux under Inert Atmosphere
(24-48 hours)

Solvent Removal
(Rotary Evaporation)

Precipitation/Trituration
with Diethyl Ether

Filtration and Washing

Drying under Vacuum

1-Benzyl-3-cetyl-2-methylimidazolium iodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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